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Compound of Interest

Compound Name: Hoechst 34580

Cat. No.: B1194229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Hoechst 34580, a widely used blue fluorescent DNA stain. The information

is tailored for professionals in research, scientific, and drug development fields, with a focus on

quantitative data, detailed experimental protocols, and visual representations of key concepts.

Chemical Structure and Properties
Hoechst 34580 is a bis-benzimidazole derivative that belongs to the family of Hoechst dyes.[1]

[2] Its chemical structure is characterized by a planar polycyclic aromatic system, which is

responsible for its fluorescent properties and DNA binding capabilities.
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Hoechst 34580 in Solution Cellular Environment Binding and Fluorescence

Hoechst 34580
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Double-Stranded DNA
(A-T Rich Minor Groove)

Binds to Minor Groove Hoechst 34580-DNA Complex
(High Fluorescence)

Fluorescence Enhancement

Start

Cell Preparation
(Live or Fixed Cells on Coverslips)

Staining with Hoechst 34580
(0.5-5 µg/mL, 15-30 min)

Wash with PBS or Media
(2-3 times)

Mount Coverslip

Image Acquisition
(UV Excitation, Blue Emission)

 

Start

Harvest and Prepare Single-Cell Suspension

Stain with Hoechst 34580
(1-10 µg/mL, 15-60 min)

Analyze on Flow Cytometer
(Violet Laser Excitation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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